N-(1-(5,6,7,8-tetrahydroquinazolin-4-yl)piperidin-4-yl)benzo[c][1,2,5]thiadiazole-5-carboxamide

• IUPAC Name: N-[1-(5,6,7,8-tetrahydroquinazolin-4-yl)piperidin-4-yl]-2,1,3-benzothiadiazole-5-carboxamide
• InChI: InChI=1S/C20H22N6OS/c27-20(13-5-6-17-18(11-13)25-28-24-17)23-14-7-9-26(10-8-14)19-15-3-1-2-4-16(15)21-12-22-19/h5-6,11-12,14H,1-4,7-10H2,(H,23,27)
• InChI Key: UDHAEVSXLPZXDE-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2=C(C1)C(=NC=N2)N3CCC(CC3)NC(=O)C4=CC5=NSN=C5C=C4
• Molecular Formula: C20H22N6OS
• Molecular Weight: 394.5 g/mol

Description

The compound is a complex organic molecule that contains several heterocyclic rings, including a tetrahydroquinazolin ring, a piperidine ring, and a benzo[c][1,2,5]thiadiazole ring. These types of structures are often found in biologically active compounds, including pharmaceuticals.

Molecular Structure Analysis

The molecule contains several heterocyclic rings, which are likely to contribute to its properties. The tetrahydroquinazolin ring is a bicyclic structure containing nitrogen, the piperidine ring is a six-membered ring containing nitrogen, and the benzo[c][1,2,5]thiadiazole ring is a fused ring system containing sulfur and nitrogen.

Chemical Reactions Analysis

The reactivity of this compound would likely be influenced by the presence of the heteroatoms (nitrogen and sulfur) and the amide functional group. These could potentially act as sites for further reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. The presence of heteroatoms and the amide functional group could potentially result in hydrogen bonding, influencing its solubility and stability.

Safety and Hazards

As with any chemical compound, handling should be done with appropriate safety precautions. Without specific toxicity data, it’s hard to comment on the potential hazards of this compound.

Future Directions

Further studies could be conducted to determine the biological activity of this compound, and to optimize its properties for potential use as a pharmaceutical. This could involve testing its activity against various biological targets, and potentially modifying its structure to improve its properties.